Cas no 658683-12-6 (2-(1-Aminoethyl)benzoic acid hydrochloride)

2-(1-Aminoethyl)benzoic acid hydrochloride is a chiral organic compound featuring both a carboxylic acid and an amine functional group, rendered as a hydrochloride salt for enhanced stability and solubility. This intermediate is particularly valuable in pharmaceutical synthesis, where its structural motifs enable the preparation of bioactive molecules, including potential drug candidates. The hydrochloride form ensures improved handling and storage characteristics compared to the free base. Its benzylic amine group offers reactivity for further derivatization, while the aromatic carboxylic acid provides additional functionalization sites. The compound is typically employed in enantioselective synthesis due to its chiral center, making it useful for asymmetric transformations in medicinal chemistry and fine chemical applications.

2-(1-Aminoethyl)benzoic acid hydrochloride structure

658683-12-6 structure

Product Name:2-(1-Aminoethyl)benzoic acid hydrochloride

CAS No:658683-12-6

MF:C₉H₁₂ClNO₂

MW:201.650081634521

MDL:MFCD12913677

CID:1693777

PubChem ID:53407277

Update Time:2025-06-07

2-(1-Aminoethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-(1-aminoethyl)-, hydrochloride
- 2-(1-Aminoethyl)benzoic acid hydrochloride
- 2-(1-AMINO-ETHYL)-BENZOIC ACID HYDROCHLORIDE
- 2-(1-Aminoethyl)benzoic acid HCl
- 9995AH
- AK156779
- AX8291015
- 2-(1-aminoethyl)benzoic acid;hydrochloride
- 2-(1-Aminoethyl)benzoic acid--hydrogen chloride (1/1)
- 2-(1-Amino-ethyl)-benzoic acid hydrochloride, AldrichCPR
- SB33283
- A867581
- 658683-12-6
- AS-55132
- DTXSID30695842
- CS-0154088
- SB38171
- DB-259889
- 2-(1-Aminoethyl)benzoicacidhydrochloride
- AKOS024261891
- SCHEMBL6093184
- Y10100
- MFCD12913677
- MDL： MFCD12913677
- Inchi： 1S/C9H11NO2.ClH/c1-6(10)7-4-2-3-5-8(7)9(11)12;/h2-6H,10H2,1H3,(H,11,12);1H
- InChI Key： GEYYPUHNSHAXET-UHFFFAOYSA-N
- SMILES： Cl.OC(C1C=CC=CC=1C(C)N)=O

Computed Properties

Exact Mass: 201.05576
Monoisotopic Mass: 201.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3

Experimental Properties

PSA: 63.32

2-(1-Aminoethyl)benzoic acid hydrochloride Pricemore >>

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